Cas no 2138224-99-2 (1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride)

• Product Name: 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride
• CAS No: 2138224-99-2
• MF: C₁₀H₉ClFNO₃S
• MW: 277.69976401329
• CID: 5408401
• PubChem ID: 154832123
• Update Time: 2025-05-19

1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727857
• Z2907425473
• 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride
• 2138224-99-2

• Inchi： 1S/C10H9ClFNO3S/c11-8-3-1-2-7(4-8)10(14)13-5-9(6-13)17(12,15)16/h1-4,9H,5-6H2
• InChI Key： LIVLGYRDKSCECA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CC(C1)S(=O)(=O)F)=O

Computed Properties

• Exact Mass: 276.9975702g/mol
• Monoisotopic Mass: 276.9975702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride

Introduction to 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride (CAS No. 2138224-99-2)

1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride (CAS No. 2138224-99-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in drug discovery and development. The structural features of this molecule, particularly the presence of a chlorobenzoyl group and a sulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride group is known for its reactivity in nucleophilic substitution reactions, which allows for further functionalization of the molecule. This property is particularly useful in medicinal chemistry, where modifications at specific positions can lead to enhanced biological activity. The 3-chlorobenzoyl part of the molecule contributes to its electronic and steric properties, influencing its interactions with biological targets. Together, these features make 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride a promising candidate for further exploration in the development of new therapeutic agents.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug design. Azetidine derivatives, such as those found in this compound, have shown potential in various pharmacological applications. The three-membered ring structure of azetidine introduces conformational constraints that can be exploited to optimize binding affinity and selectivity. This has led to several studies investigating azetidine-based scaffolds for their ability to modulate biological pathways relevant to diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride is its utility as a building block in the synthesis of more complex molecules. The presence of both the chlorobenzoyl and sulfonyl fluoride groups provides multiple points for chemical modification, enabling chemists to tailor the properties of the final product to specific needs. For instance, the sulfonyl fluoride group can be hydrolyzed to a sulfonic acid, or it can undergo substitution reactions to introduce other functional groups. Similarly, the chlorobenzoyl group can be used in condensation reactions or eliminated through nucleophilic attack.

Recent research has highlighted the importance of fluorinated sulfonyl compounds in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, improve pharmacokinetic properties, and increase binding affinity. The sulfonyl fluoride group in 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride leverages these benefits while also providing a handle for further chemical manipulation. This has led to several studies exploring its use in the development of inhibitors targeting enzymes involved in disease pathways.

The synthesis of 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride typically involves multi-step organic transformations starting from readily available precursors. The introduction of the chlorobenzoyl group often requires chlorination or benzoylation reactions, while the formation of the azetidine ring can be achieved through cyclization reactions such as intramolecular condensation or metal-catalyzed cyclizations. The final step involves introducing the sulfonyl fluoride group, which can be accomplished through reaction with sulfur tetrafluoride or other fluorinating agents.

In terms of applications, 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride has shown promise as an intermediate in the synthesis of small molecule inhibitors for various therapeutic targets. For example, it has been used in the development of kinase inhibitors, where its structural features allow for optimal binding to the active site of these enzymes. Additionally, it has been explored as a precursor for antimicrobial agents, leveraging its ability to interact with bacterial enzymes and disrupt essential biological processes.

The growing body of research on heterocyclic compounds like azetidines underscores their potential as pharmacophores. Studies have demonstrated that modifications within the azetidine ring can significantly alter biological activity, making it a valuable scaffold for drug discovery. The versatility of 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride, with its combination of reactive groups and structural constraints, positions it as a key intermediate in this ongoing effort.

As research continues to uncover new applications for sulfonyl fluorides and azetidine derivatives, compounds like 1-(3-Chlorobenzoyl)azetidine-3-sulfonyl fluoride will undoubtedly play a crucial role in advancing drug development. Their unique structural features and reactivity make them indispensable tools for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and selectivity.